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Compound of Interest

Compound Name: Fumaric Acid

Cat. No.: B1674181 Get Quote

Introduction

The cis-trans isomerization of butenedioic acid is a classic and illustrative organic chemistry

experiment that demonstrates the conversion of a less stable cis isomer (maleic acid) into its

more stable trans isomer (fumaric acid). This transformation is typically acid-catalyzed and

driven by the greater thermodynamic stability of the trans configuration, where the bulky

carboxylic acid groups are further apart, minimizing steric hindrance.[1] Fumaric acid has

numerous applications in the food, pharmaceutical, and polymer industries, making this

isomerization a relevant process.[2][3] This application note provides a detailed protocol for the

laboratory-scale isomerization of maleic acid to fumaric acid using hydrochloric acid as a

catalyst.

Experimental Protocol
Objective: To convert maleic acid (cis-2-butenedioic acid) to fumaric acid (trans-2-butenedioic

acid) via acid-catalyzed isomerization and to purify the product.

Materials and Equipment:

Maleic acid

Concentrated Hydrochloric Acid (HCl)

Distilled or deionized water
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Round-bottom flask (50 mL or 100 mL)

Reflux condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

Büchner funnel and filter flask

Filter paper

Beakers

Ice bath

Melting point apparatus

Drying oven

Procedure:

Reaction Setup: In a round-bottom flask, combine 2.0 g of maleic acid with 3 mL of deionized

water and 2.5 mL of concentrated hydrochloric acid.[2] Add a magnetic stir bar to the flask.

Reflux: Attach a reflux condenser to the round-bottom flask and place the apparatus in a

heating mantle or a boiling water bath.[1] Heat the mixture to reflux with continuous stirring

for approximately 20-30 minutes.

Crystallization: After the reflux period, a white precipitate of fumaric acid should become

visible. Turn off the heat and allow the mixture to cool to room temperature. To maximize

crystallization, subsequently place the flask in an ice-water bath for 10-15 minutes.

Isolation of Product: Isolate the solid product by vacuum filtration using a Büchner funnel.

Wash the crystals with two small portions (1-2 mL each) of cold deionized water to remove

any residual acid and unreacted maleic acid.
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Drying: Carefully transfer the filtered crystals to a pre-weighed watch glass and dry them in a

drying oven at a moderate temperature (e.g., 100-110°C) for about 10-15 minutes, or until a

constant weight is achieved.

Purification (Optional): For higher purity, the crude fumaric acid can be recrystallized from

hot water or a dilute HCl solution.

Characterization: Determine the melting point of the dried product. Fumaric acid has a

significantly higher melting point (286-287°C in a sealed tube) compared to maleic acid (130-

139°C). Calculate the percentage yield of the reaction.

Safety Precautions:

Both maleic acid and concentrated hydrochloric acid are corrosive and can cause severe

skin and eye irritation. Always wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.

The procedure should be performed in a well-ventilated fume hood.

Data Presentation
Parameter Maleic Acid Fumaric Acid Reference

Molar Mass 116.07 g/mol 116.07 g/mol

Appearance White crystalline solid White crystalline solid

Melting Point 130-139 °C
286-287 °C (in a

sealed tube)

Solubility in Water
High (78.8 g/100 mL

at 25°C)

Low (0.70 g/100 mL at

25°C)

Expected Yield - ~85%
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Caption: Workflow for the acid-catalyzed isomerization of maleic acid to fumaric acid.
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Reaction Mechanism Diagram
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Caption: Simplified mechanism for the acid-catalyzed cis-trans isomerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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